Cas no 184420-09-5 (2-Heptanone, 5-(2-hydroxy-5-methylphenyl)-6-methyl-, (5S)-)

• Product name: 2-Heptanone, 5-(2-hydroxy-5-methylphenyl)-6-methyl-, (5S)-
• CAS No: 184420-09-5
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 3824421
• PubChem ID: 14889909

2-Heptanone, 5-(2-hydroxy-5-methylphenyl)-6-methyl-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 5-(2-hydroxy-5-methylphenyl)-6-methyl-, (5S)-
• Litseachromolaevane A
• CHEMBL462703
• (5S)-5-(2-hydroxy-5-methylphenyl)-6-methylheptan-2-one
• 184420-09-5

• Inchi： InChI=1S/C15H22O2/c1-10(2)13(7-6-12(4)16)14-9-11(3)5-8-15(14)17/h5,8-10,13,17H,6-7H2,1-4H3
• InChI Key： UFWXDPOVAJYDEP-UHFFFAOYSA-N
• SMILES： CC(C)C(CCC(C)=O)c1cc(C)ccc1O

Computed Properties

• Exact Mass: 234.161979940Da
• Monoisotopic Mass: 234.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes